N1-isopentyl-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-(3-methylbutyl)oxamide
• InChI: InChI=1S/C18H27N3O5S/c1-14(2)9-10-19-17(22)18(23)20-13-16-21(11-6-12-26-16)27(24,25)15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: BWPCSVOBSGCXAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C(=O)NCC1N(CCCO1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H27N3O5S
• Molecular Weight: 397.5 g/mol

Description

N1-isopentyl-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide, also known as compound 25, is a novel small molecule that has recently gained attention in the scientific community for its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Chemical Analysis

Research on the synthesis of sulfonamides and oxazine derivatives provides insights into the methodologies that could potentially apply to the synthesis of N1-isopentyl-N2-((3-(phenylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide. The development of enzyme-linked immunosorbent assays (ELISAs) for detecting sulfonamide antibiotics in milk demonstrates the analytical applications of similar compounds, emphasizing their role in ensuring food safety and compliance with regulations (Adrián et al., 2009). Furthermore, the synthesis of sulfonamide and 1,3-oxazine-2,4-dione derivatives from arylsulfonyl isocyanates and diketene showcases innovative approaches to creating functionalized molecules for diverse applications (Alizadeh, Zohreh, & Zhu, 2008).

Medicinal Chemistry

The development of broad specificity antibodies for sulfonamide antibiotics and the design of enzyme-linked immunosorbent assays (ELISAs) highlight the medicinal chemistry applications of similar sulfonamide structures. These advancements contribute to the detection and analysis of antibiotics in biological samples, ensuring the safety and efficacy of pharmaceutical treatments (Adrián et al., 2009).

Materials Science

In materials science, the synthesis of new polymers from triazines, which could relate to the chemical properties of oxalamide derivatives, demonstrates the utility of such compounds in developing advanced materials with potential applications in various industries. This research avenue explores the creation of materials with unique properties, such as high-temperature resistance or specific mechanical characteristics (Kunisada, Yuki, Miyake, Ogawa, & Yoshimura, 1991).